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Introduction
Nelutroctiv (formerly CK-136) is a novel, orally active, and selective cardiac troponin activator.

[1] It represents a promising therapeutic agent for cardiovascular diseases characterized by

impaired cardiac contractile function. Nelutroctiv enhances cardiac contractility by increasing

the sensitivity of the cardiac sarcomere to calcium.[1] Its mechanism of action involves binding

to the cardiac troponin complex, which promotes the interaction between actin and myosin

filaments, the fundamental components of muscle contraction.[1] These application notes

provide detailed protocols for key cell-based assays to characterize the activity of Nelutroctiv.

Mechanism of Action: Calcium Sensitization
Nelutroctiv's primary mechanism is the sensitization of the cardiac troponin complex to

calcium. In the presence of Nelutroctiv, less calcium is required to initiate and sustain

myocardial contraction. This leads to an increase in the force of contraction without a significant

increase in intracellular calcium concentration, which can be beneficial in avoiding potential

adverse effects associated with calcium overload.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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